![molecular formula C23H23N3OS B2408076 N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide CAS No. 864860-45-7](/img/structure/B2408076.png)
N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide
Description
N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide is a useful research compound. Its molecular formula is C23H23N3OS and its molecular weight is 389.52. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Transformations
- A study explored the reactions of substituted 3-cyano-2-(methylthio)pyridines, leading to various products, including derivatives of 2,3-dihydrothieno[2,3-b]pyridine, highlighting the chemical versatility of compounds related to the queried molecule (Zav’yalova et al., 2008).
Biological Activities and Applications
- Research on 2-cyano-N-[1-(naphtha-2-yl)ethylidene] acetohydrazide derivatives, closely related to the compound , demonstrated potential antimicrobial activities, indicating its usefulness in developing new antimicrobial agents (Mahmoud et al., 2017).
- A study on compounds based on 4,5,6,7-tetrahydrothieno[2,3-c]pyridine reported significant antiproliferative effects on cancer cell lines, suggesting potential applications in cancer research (Romagnoli et al., 2020).
Synthesis and Application in Heterocyclic Chemistry
- The synthesis and potential for cyclization of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, which are structurally related to the compound of interest, were investigated, demonstrating its significance in synthesizing diverse heterocyclic compounds (Chigorina et al., 2019).
Novel Synthetic Pathways and Compound Derivatives
- Innovative synthetic methods for compounds related to N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-naphthamide have been explored, indicating the compound's role in advancing synthetic organic chemistry (Haraburda et al., 2015).
Antitumor and Antioxidant Activities
- Some derivatives of 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, structurally related to the queried compound, exhibited significant antitumor activities and were evaluated for their potential in cancer treatment (Shams et al., 2010).
Properties
IUPAC Name |
N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)naphthalene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3OS/c1-22(2)12-17-18(13-24)21(28-19(17)23(3,4)26-22)25-20(27)16-10-9-14-7-5-6-8-15(14)11-16/h5-11,26H,12H2,1-4H3,(H,25,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYTOKHZWVMOLJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(N1)(C)C)SC(=C2C#N)NC(=O)C3=CC4=CC=CC=C4C=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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